Cas no 1806402-01-6 (1-Bromo-3-(3-bromo-2-ethylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-bromo-2-ethylphenyl)propan-2-one
• CAS No: 1806402-01-6
• MF: C₁₁H₁₂Br₂O
• MW: 320.02038192749
• CID: 4973736
• Update Time: 2025-05-22

1-Bromo-3-(3-bromo-2-ethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-bromo-2-ethylphenyl)propan-2-one

• Inchi： 1S/C11H12Br2O/c1-2-10-8(6-9(14)7-12)4-3-5-11(10)13/h3-5H,2,6-7H2,1H3
• InChI Key： ZAAWETIAFDPNRE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CC(CBr)=O)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(3-bromo-2-ethylphenyl)propan-2-one

Comprehensive Guide to 1-Bromo-3-(3-bromo-2-ethylphenyl)propan-2-one (CAS No. 1806402-01-6): Properties, Applications, and Market Insights

1-Bromo-3-(3-bromo-2-ethylphenyl)propan-2-one (CAS No. 1806402-01-6) is a specialized brominated aromatic ketone with significant potential in synthetic chemistry and material science. This compound, characterized by its unique bromo-ethylphenyl structure, has garnered attention for its versatility in organic synthesis and its role as a key intermediate in the development of advanced materials. Researchers and industry professionals are increasingly exploring its applications due to its reactive bromo-functional groups, which enable selective modifications in complex molecular frameworks.

The chemical structure of 1-Bromo-3-(3-bromo-2-ethylphenyl)propan-2-one features two bromine atoms strategically positioned on a propan-2-one backbone, enhancing its reactivity in cross-coupling reactions. This makes it particularly valuable in palladium-catalyzed reactions, such as Suzuki-Miyaura and Heck couplings, which are pivotal in pharmaceutical and agrochemical synthesis. Its ethylphenyl moiety further contributes to its stability, allowing for controlled functionalization under mild conditions. As the demand for high-purity intermediates grows, this compound has emerged as a critical component in the synthesis of bioactive molecules and functional polymers.

In recent years, the compound’s relevance has been amplified by trends in green chemistry and sustainable synthesis. With increasing regulatory pressure to minimize hazardous waste, 1-Bromo-3-(3-bromo-2-ethylphenyl)propan-2-one offers a balance between reactivity and environmental considerations. Its efficient utilization in atom-economical reactions aligns with the principles of circular economy, making it a topic of interest in academic and industrial research. Additionally, its potential applications in OLED materials and photoresists have sparked innovation in the electronics sector.

The market for brominated intermediates like 1-Bromo-3-(3-bromo-2-ethylphenyl)propan-2-one is expanding, driven by advancements in drug discovery and specialty chemicals. Pharmaceutical companies are leveraging its properties to develop targeted therapies, while material scientists explore its use in high-performance coatings. As supply chains adapt to global demands, ensuring the consistent quality and scalable production of this compound remains a priority for manufacturers. Collaborative efforts between academia and industry are expected to unlock further applications, solidifying its role in next-generation chemical solutions.

From a technical perspective, handling 1-Bromo-3-(3-bromo-2-ethylphenyl)propan-2-one requires adherence to standard laboratory safety protocols. While not classified as a hazardous material, its bromo-substituents necessitate careful storage in anhydrous conditions to prevent degradation. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, ensuring optimal performance in downstream applications. For researchers seeking reliable sourcing, suppliers offering certified reference standards and custom synthesis services are critical partners in innovation.

Looking ahead, the compound’s adaptability positions it as a cornerstone in molecular design. Whether in peptide modification, ligand development, or nanomaterial engineering, 1-Bromo-3-(3-bromo-2-ethylphenyl)propan-2-one exemplifies the synergy between structural precision and functional diversity. As industries prioritize efficient synthetic routes, this brominated ketone is poised to play a transformative role in shaping the future of fine chemicals and beyond.